Cas no 117846-67-0 (Benzaldehyde, 4-(methyloctadecylamino)-)
117846-67-0 structure
Product Name:Benzaldehyde, 4-(methyloctadecylamino)-
CAS No:117846-67-0
MF:C26H45NO
MW:387.641607999802
CID:1207193
PubChem ID:71339427
Update Time:2025-04-20
Benzaldehyde, 4-(methyloctadecylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 4-(methyloctadecylamino)-
- 4-[methyl(octadecyl)amino]benzaldehyde
- SCHEMBL21523334
- 117846-67-0
- DTXSID90766860
-
- Inchi: 1S/C26H45NO/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-27(2)26-21-19-25(24-28)20-22-26/h19-22,24H,3-18,23H2,1-2H3
- InChI Key: IRYBBAQPLIKGMJ-UHFFFAOYSA-N
- SMILES: O=CC1C=CC(=CC=1)N(C)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 387.35035
- Monoisotopic Mass: 387.350115059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 28
- Rotatable Bond Count: 19
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.3
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
Benzaldehyde, 4-(methyloctadecylamino)- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
117846-67-0 (Benzaldehyde, 4-(methyloctadecylamino)-) Related Products
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